Cas no 170570-01-1 (4-Desmethyl-3-methyl Celecoxib)

4-Desmethyl-3-methyl Celecoxib Properties

Names and Identifiers

• Celecoxib meta-isomer
• 4-Desmethyl-3-methyl Celecoxib
• Celecoxib Related Compound A
• 4-[5-(3-Methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide
• 4-[5-(3-methylphenyl)-3-(trifluoromethyl)pyrazol-1-yl]benzenesulfonamide
• Celecoxib impurity A
• Celecoxib EP IMpurity A
• 4-bromo-3H-2-benzofuran-1-one
• 4-[5-(3-Methylphenyl)-3-trifluoroMethyl-1H-pyrazol-1-yl]benzenesulfonaMide
• 4-[5-(3-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzene-1-sulfonamide
• Celecoxib Related Compound A (10 mg) (4-[5-(3-methylphenyl)-3-(trifluoromethyl)-1H-pyrazol-1-yl]benzenesulfonamide)
• +Expand

• InChIKey： MPVPOTMPKLOUHZ-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 381.075882g/mol
• Surface Charge: 0
• XLogP3: 3.4
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 3
• Monoisotopic Mass: 381.075882g/mol
• Monoisotopic Mass: 381.075882g/mol
• Topological Polar Surface Area: 86.4Ų
• Heavy Atom Count: 26
• Complexity: 585
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• LogP: 5.29500
• PSA: 86.36000
• Solubility: Almost insoluble (0.014 g/l) (25 º C),
• Density: 1.43±0.1 g/cm3 (20 ºC 760 Torr),